Cas no 57805-99-9 (3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-)
57805-99-9 structure
Product Name:3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-
CAS No:57805-99-9
MF:C8H7N3O
MW:161.160681009293
CID:344090
PubChem ID:12239339
Update Time:2025-04-19
3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-
- 3-methylimidazo[4,5-c]pyridine-2-carbaldehyde
- YBSPMUOAPFEBPP-UHFFFAOYSA-N
- F50996
- 57805-99-9
- SCHEMBL4781402
- 3-Methyl-3H-imidazo[4,5-c]pyridine-2-carboxaldehyde
- 3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde
- DTXSID00481911
-
- Inchi: 1S/C8H7N3O/c1-11-7-4-9-3-2-6(7)10-8(11)5-12/h2-5H,1H3
- InChI Key: YBSPMUOAPFEBPP-UHFFFAOYSA-N
- SMILES: O=CC1=NC2C=CN=CC=2N1C
Computed Properties
- Exact Mass: 161.05901
- Monoisotopic Mass: 161.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- PSA: 47.78
3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13148-5g |
3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde |
57805-99-9 | 95% | 5g |
$1650 | 2023-09-07 | |
| Chemenu | CM270807-1g |
3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde |
57805-99-9 | 97% | 1g |
$309 | 2021-08-18 | |
| Chemenu | CM270807-5g |
3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde |
57805-99-9 | 97% | 5g |
$926 | 2021-08-18 | |
| Chemenu | CM270807-1g |
3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde |
57805-99-9 | 97% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738499-1g |
3-Methyl-3h-imidazo[4,5-c]pyridine-2-carbaldehyde |
57805-99-9 | 98% | 1g |
¥2772.00 | 2024-05-08 |
3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
57805-99-9 (3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-) Related Products
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